![molecular formula C17H11Cl2NO4 B3937969 N-(3,5-dichlorophenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide](/img/structure/B3937969.png)
N-(3,5-dichlorophenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide
Overview
Description
“N-(3,5-dichlorophenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide” is a chemical compound. Based on its name, it contains a chromene structure, which is a heterocyclic compound that is a derivative of benzopyran . It also has a carboxamide group and a methoxy group attached to the chromene structure. The 3,5-dichlorophenyl group is a type of phenyl group that has two chlorine atoms attached to it .
Molecular Structure Analysis
The molecular structure of this compound would be based on the chromene structure, with additional groups attached to it. The 3,5-dichlorophenyl group would likely contribute to the overall polarity of the molecule, and the methoxy group could potentially participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chromene ring, the carboxamide group, and the methoxy group would likely influence its solubility, melting point, and other properties .Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(3,5-dichlorophenyl)-6-methoxy-2-oxochromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2NO4/c1-23-13-2-3-15-9(4-13)5-14(17(22)24-15)16(21)20-12-7-10(18)6-11(19)8-12/h2-8H,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNUBDDQAPHZEOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC(=O)C(=C2)C(=O)NC3=CC(=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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